5-(4-Bromophenyl)-3-hydroxy-4-(4-isopropoxy-3-methylbenzoyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one

Specification

• CAS No.: 369401-79-6
• Molecular Formula: C27H25BrN2O4
• Molecular Weight: 521.4 g/mol
• IUPAC Name: (4Z)-5-(4-bromophenyl)-4-[hydroxy-(3-methyl-4-propan-2-yloxyphenyl)methylidene]-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione
• Standard InChI: InChI=1S/C27H25BrN2O4/c1-16(2)34-22-11-8-20(13-17(22)3)25(31)23-24(19-6-9-21(28)10-7-19)30(27(33)26(23)32)15-18-5-4-12-29-14-18/h4-14,16,24,31H,15H2,1-3H3/b25-23-
• Standard InChI Key: ZIYWNACIJPVTHP-BZZOAKBMSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)/C(=C\2/C(N(C(=O)C2=O)CC3=CN=CC=C3)C4=CC=C(C=C4)Br)/O)OC(C)C
• Canonical SMILES: CC1=C(C=CC(=C1)C(=C2C(N(C(=O)C2=O)CC3=CN=CC=C3)C4=CC=C(C=C4)Br)O)OC(C)C

Introduction

Synthesis and Preparation

The synthesis of such a compound typically involves multiple steps, including the formation of the pyrrolone ring and the introduction of the various functional groups. Common methods might involve condensation reactions, nucleophilic substitutions, and the use of protecting groups to control the reaction sequence.

Example Synthesis Steps:

• Formation of the Pyrrolone Ring: This could involve the reaction of an appropriate aldehyde with an amino acid derivative.

• Introduction of the 4-Bromophenyl Group: This might be achieved through a Suzuki coupling reaction.

• Attachment of the 4-Isopropoxy-3-methylbenzoyl Group: This could involve an esterification reaction.

• Introduction of the Pyridin-3-ylmethyl Group: This might involve a reductive amination or alkylation reaction.

Potential Biological Activities

Pyrrolones have been explored for various biological activities, including antitumoral and anti-inflammatory effects. The specific activities of 5-(4-Bromophenyl)-3-hydroxy-4-(4-isopropoxy-3-methylbenzoyl)-1-(pyridin-3-ylmethyl)-1H-pyrrol-2(5H)-one would depend on its ability to interact with biological targets, such as enzymes or receptors.

Potential Activity	Mechanism	Relevance
Antitumoral	Inhibition of cell proliferation pathways	Potential for cancer treatment
Anti-inflammatory	Modulation of inflammatory response pathways	Potential for treating inflammatory diseases

Future Directions:

• Detailed synthesis and characterization studies.

• In vitro and in vivo biological activity assessments.

• Structure-activity relationship (SAR) studies to optimize the compound's properties.